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Introduction
Trihexyltetradecylphosphonium chloride, a phosphonium-based ionic liquid, has emerged as

a promising surfactant for chemical enhanced oil recovery (EOR) applications.[1][2] Its unique

properties, including high thermal stability and effectiveness in reducing interfacial tension (IFT)

between oil and water, make it a candidate for mobilizing residual oil trapped in reservoirs.[3]

This document provides detailed application notes and experimental protocols for evaluating

the efficacy of trihexyltetradecylphosphonium chloride in surfactant flooding operations.

Surfactant flooding is a chemical EOR technique that involves injecting a surfactant solution

into the reservoir to lower the interfacial tension between the crude oil and the injection fluid,

thereby improving the mobility of the trapped oil.[1] Trihexyltetradecylphosphonium chloride

has been shown to form Winsor type III microemulsions, which are associated with ultra-low

interfacial tensions and are highly desirable for efficient oil recovery.[1][2]

Key Applications and Mechanisms
The primary application of trihexyltetradecylphosphonium chloride in EOR is to reduce oil-

water interfacial tension, a critical factor in mobilizing residual oil. Its mechanism of action

involves:
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Adsorption at the Oil-Water Interface: The amphiphilic nature of the

trihexyltetradecylphosphonium cation allows it to accumulate at the oil-water interface,

reducing the IFT.

Microemulsion Formation: It can form a stable middle-phase microemulsion (Winsor Type III)

that contains significant amounts of both oil and water, leading to a dramatic reduction in IFT.

[1][2] This is a key mechanism for achieving high oil recovery.

Wettability Alteration: While not as extensively studied for this specific ionic liquid, surfactants

can alter the wettability of the reservoir rock, making it more water-wet and facilitating oil

release.

Quantitative Data Summary
The following tables summarize key quantitative data for trihexyltetradecylphosphonium
chloride and a structurally similar phosphonium ionic liquid, tributyl(tetradecyl)phosphonium

chloride, in EOR-related studies.

Table 1: Interfacial Tension (IFT) of Trihexyltetradecylphosphonium Chloride Systems

System
Components

Temperature (°C)
Interfacial Tension
(mN/m)

Reference

Water-Dodecane with

[P₆₆₆₁₄]Cl
25 0.3 - 1.4 [1]

Water-Dodecane with

[P₆₆₆₁₄]Cl
75

0.1 (microemulsion-

oil), 0.4

(microemulsion-water)

[4]

Brine-Dodecane with

[P₆₆₆₁₄]Cl
75

0.09 (microemulsion-

oil), 0.7

(microemulsion-water)

[4]

Table 2: Core Flooding Performance of a Phosphonium Ionic Liquid Surfactant Formulation

Note: Data for a similar ionic liquid, tributyl(tetradecyl)phosphonium chloride ([P₄₄₄₁₄]Cl), is

presented here as a proxy due to the limited availability of detailed core flooding data for
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trihexyltetradecylphosphonium chloride.

Parameter Value Reference

Ionic Liquid
Tributyl(tetradecyl)phosphoniu

m chloride
[5][6]

Formulation
4000 ppm [P₄₄₄₁₄]Cl, 4 wt%

NaCl, 5000 ppm NaOH
[5][6]

Crude Oil Saharan Crude [5]

Initial IFT (Water-Crude Oil) 19.2 mN/m [5][6]

Final IFT with Formulation 0.1 mN/m [5][6]

Injection Rate 2 mL/min [5]

Temperature Room Temperature [5]

Additional Oil Recovery
~8% of Original Oil in Place

(OOIP)
[6]

Experimental Protocols
Detailed methodologies for key experiments are provided below to guide researchers in the

evaluation of trihexyltetradecylphosphonium chloride for EOR applications.

Protocol 1: Phase Behavior Study (Winsor Type
Microemulsion Identification)
Objective: To determine the phase behavior of the trihexyltetradecylphosphonium chloride-

oil-brine system and identify the optimal conditions for forming a Winsor Type III microemulsion.

Materials:

Trihexyltetradecylphosphonium chloride

Crude oil or a model oil (e.g., dodecane)

Brine of varying salinities (e.g., 1-10 wt% NaCl)
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Graduated glass pipettes or burettes

Sealed glass tubes or vials

Thermostatic bath

Vortex mixer

Procedure:

Prepare a stock solution of trihexyltetradecylphosphonium chloride in deionized water.

In a series of sealed glass tubes, add varying ratios of the ionic liquid solution, brine, and oil.

A typical starting point is a 1:1 oil-to-brine ratio.

Vary the concentration of the ionic liquid and the salinity of the brine across the series of

tubes.

Securely cap the tubes and gently agitate them using a vortex mixer for 2-3 minutes to

ensure thorough mixing.

Place the tubes in a thermostatic bath set to the desired reservoir temperature (e.g., 75°C).

Allow the mixtures to equilibrate for a period of 24 to 72 hours, or until no further phase

changes are observed.

Visually inspect the tubes and classify the phase behavior according to the Winsor

classification:

Winsor Type I: A lower-phase microemulsion in equilibrium with an excess oil phase.

Winsor Type II: An upper-phase microemulsion in equilibrium with an excess water phase.

Winsor Type III: A middle-phase microemulsion in equilibrium with both excess oil and

water phases.

Record the volumes of each phase to determine the solubilization parameters. The optimal

formulation for EOR is typically found within the Winsor Type III region.
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Protocol 2: Interfacial Tension (IFT) Measurement
Objective: To quantify the reduction in IFT between oil and water/brine upon the addition of

trihexyltetradecylphosphonium chloride. The spinning drop tensiometer is particularly suited

for measuring the ultra-low IFT values often achieved with effective surfactant systems.

Materials:

Spinning drop tensiometer

Trihexyltetradecylphosphonium chloride solution (at optimal concentration determined

from phase behavior studies)

Crude oil or model oil

Brine (at optimal salinity)

High-precision syringe pump

Procedure:

Calibrate the spinning drop tensiometer according to the manufacturer's instructions.

Fill the capillary tube of the tensiometer with the denser phase (typically the aqueous

surfactant solution).

Inject a small droplet of the less dense phase (oil) into the center of the capillary tube using a

microsyringe.

Begin rotating the capillary tube at a constant angular velocity. The centrifugal force will

elongate the oil droplet.

Allow the system to reach thermal and mechanical equilibrium at the desired temperature.

Capture a high-resolution image of the elongated droplet.

The software of the spinning drop tensiometer will analyze the shape of the droplet and

calculate the interfacial tension based on the Vonnegut or Young-Laplace equation.
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Repeat the measurement at different rotational speeds to ensure the accuracy of the results.

Perform measurements at various temperatures and salinities to map the IFT behavior of the

system.

Protocol 3: Core Flooding Experiment
Objective: To evaluate the effectiveness of a trihexyltetradecylphosphonium chloride

surfactant slug in displacing residual oil from a porous medium under simulated reservoir

conditions.

Materials:

Core flooding apparatus (including core holder, pumps, pressure transducers, and effluent

collector)

Reservoir core plug (e.g., Berea sandstone) or sand pack

Crude oil

Brine (formation and injection)

Trihexyltetradecylphosphonium chloride surfactant slug (optimized formulation)

Polymer solution (for mobility control, optional)

Procedure:

Core Preparation:

Clean the core plug using appropriate solvents (e.g., toluene and methanol) to remove any

residual hydrocarbons and salts.

Dry the core in an oven at a specified temperature until a constant weight is achieved.

Measure the dry weight, length, and diameter of the core.

Saturate the core with formation brine under vacuum to determine its pore volume and

porosity.
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Measure the absolute permeability of the core to the formation brine.

Oil Saturation:

Flood the brine-saturated core with crude oil at a high flow rate to displace the brine until

irreducible water saturation (Swi) is reached.

Age the core for a period (e.g., 1-2 weeks) at reservoir temperature to establish

representative wettability conditions.

Calculate the initial oil in place (OOIP).

Water Flooding (Secondary Recovery):

Inject formation brine into the core at a constant rate until oil production ceases (residual

oil saturation, Sor).

Monitor the volume of oil and water produced and the pressure drop across the core.

Calculate the oil recovery factor from water flooding.

Surfactant Flooding (Tertiary Recovery):

Inject a slug of the optimized trihexyltetradecylphosphonium chloride surfactant solution

(typically 0.3-0.5 pore volumes).

(Optional) Follow the surfactant slug with a polymer slug of a similar size to provide

mobility control and prevent viscous fingering.

Inject chase water (brine) until no more oil is produced.

Continuously monitor the produced fluids (oil and water volumes) and the differential

pressure.

Data Analysis:

Calculate the incremental oil recovery as a percentage of the OOIP after surfactant

flooding.
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Analyze the pressure data to understand the fluid mobility and potential for formation

plugging.

Analyze the composition of the effluent to assess surfactant retention in the core.

Visualizations
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Caption: Core Flooding Experimental Workflow.
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Caption: Phase Behavior Study Logic Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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